Cas no 871571-88-9 (Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 871571-88-9
• MF: C₁₅H₁₁Cl₂N₃O₂
• MW: 336.172741174698
• CID: 2852137
• PubChem ID: 73555017
• Update Time: 2025-08-03

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 871571-88-9
• DB-157882

• Inchi： 1S/C15H11Cl2N3O2/c1-2-22-15(21)11-8-18-20-13(17)7-12(19-14(11)20)9-3-5-10(16)6-4-9/h3-8H,2H2,1H3
• InChI Key： LOYRBZSGKNJUTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)Cl)=NC2=C(C(=O)OCC)C=NN21

Computed Properties

• Exact Mass: 335.0228320Da
• Monoisotopic Mass: 335.0228320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 871571-88-9): A Versatile Scaffold in Modern Pharmaceutical Research

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 871571-88-9, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple chloro substituents and a carboxylate ester group enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate structure is particularly intriguing because of its ability to modulate biological pathways through precise interactions with target proteins and enzymes. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity and pharmacokinetic properties with remarkable accuracy. This has spurred interest in developing derivatives of this compound that could exhibit improved efficacy and reduced toxicity in therapeutic settings.

In the context of contemporary drug discovery, the< strong>pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied for its role in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The chloro substituents at the 7th and 4th positions relative to the pyrimidine ring not only enhance lipophilicity but also facilitate hydrogen bonding interactions, which are crucial for drug-receptor binding. Furthermore, the ester functionality at the 3-position provides a site for further chemical modification, allowing for the synthesis of a diverse library of analogs.

Recent publications highlight the< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate as a precursor in the development of novel antiviral agents. Its ability to interfere with viral replication by inhibiting key enzymes has made it a focal point in efforts to combat emerging infectious diseases. For instance, studies have demonstrated its potential in disrupting the replication cycle of RNA viruses by targeting enzymes such as RNA-dependent RNA polymerase. This aligns with global efforts to identify broad-spectrum antiviral compounds that can be rapidly deployed in response to outbreaks.

The< strong>7-chloro and< strong>4-chlorophenyl moieties in this compound contribute to its unique electronic properties, which are essential for modulating biological activity. Chlorine atoms are known to be effective electron-withdrawing groups that can enhance binding interactions by stabilizing positive charges on adjacent atoms. This characteristic has been leveraged in designing molecules that exhibit potent activity against a range of therapeutic targets. Additionally, the< strong>carboxylate ester group can undergo hydrolysis or transesterification reactions, providing a means to fine-tune physicochemical properties such as solubility and metabolic stability.

In vitro studies have shown that derivatives of< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate exhibit promising activity against various disease models. For example, preclinical trials have indicated its efficacy in inhibiting tumor growth by targeting pathways involved in cell proliferation and apoptosis. The compound's ability to selectively inhibit aberrant signaling pathways without significant off-target effects makes it an attractive candidate for further development. Moreover, its structural features allow for easy modifications that could enhance its bioavailability and reduce potential side effects.

The< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate molecule also finds utility in chemical biology research, where it serves as a tool compound for studying enzyme mechanisms and protein interactions. Its well-defined structure allows researchers to probe specific residues within target proteins through site-directed mutagenesis experiments. Such studies provide critical insights into how small molecules interact with biological systems at the molecular level, which is essential for rational drug design.

The synthesis of< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the pyrazolo[1,5-a]pyrimidine core followed by functional group manipulations to introduce chloro substituents and the ester group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical for scaling up production while maintaining environmental responsibility.

The pharmacological profile of< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate continues to be explored through interdisciplinary collaborations between chemists, biologists, and clinicians. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced pharmacological properties. Additionally, computational modeling has played a pivotal role in predicting how structural modifications will affect biological activity, streamlining the drug discovery process.

In conclusion,< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No.< strong>871571-88-9) stands as a testament to the power of heterocyclic chemistry in addressing complex biomedical challenges. Its structural versatility and functional diversity make it a cornerstone in modern pharmaceutical research. As our understanding of disease mechanisms deepens and new technologies emerge, compounds like this will continue to inspire innovative approaches to drug development.